Cas no 941970-31-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide
• CAS No: 941970-31-6
• MF: C₂₀H₂₆N₄O₅
• MW: 402.444244861603
• CID: 6151429
• PubChem ID: 16896724
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
• F2234-0206
• 941970-31-6
• AKOS024629782

• Inchi： 1S/C20H26N4O5/c1-2-7-23-8-5-20(6-9-23)18(26)24(19(27)22-20)12-17(25)21-11-14-3-4-15-16(10-14)29-13-28-15/h3-4,10H,2,5-9,11-13H2,1H3,(H,21,25)(H,22,27)
• InChI Key： FXYYZKYNNUUSTK-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CCC)CC2)NC(N1CC(NCC1=CC=C2C(=C1)OCO2)=O)=O

Computed Properties

• Exact Mass: 402.19031994g/mol
• Monoisotopic Mass: 402.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro4.5decan-3-yl}acetamide

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide (CAS No. 941970-31-6): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide (CAS No. 941970-31-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's name reflects its intricate molecular structure, which includes a benzodioxole ring, a triazaspirodecane core, and an acetamide functional group. These structural elements contribute to its diverse biological activities and potential as a lead compound in drug discovery.

The benzodioxole ring is a common motif in many bioactive compounds due to its ability to enhance the lipophilicity and bioavailability of molecules. In the context of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide, this ring likely plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have shown that compounds containing benzodioxole rings exhibit potent anti-inflammatory and analgesic properties, making them attractive candidates for the development of new therapeutic agents.

The triazaspirodecane core is another key structural feature of this compound. Spiro compounds are known for their unique three-dimensional architecture and their ability to adopt specific conformations that can enhance binding affinity to target proteins. The presence of this core in N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide suggests that it may have high selectivity and potency for specific biological targets. Research has demonstrated that spiro compounds can exhibit a wide range of biological activities, including antiviral, anticancer, and neuroprotective effects.

The acetamide functional group is a common moiety in many pharmaceuticals due to its ability to enhance solubility and stability. In N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl}acetamide, the acetamide group likely contributes to the compound's overall pharmacokinetic properties, such as absorption and distribution in the body. Additionally, the acetamide group can influence the compound's interactions with enzymes and receptors, potentially enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-y l}acetamide. These studies have helped identify key binding sites and interaction patterns with various biological targets. For example, molecular docking simulations have shown that this compound can bind to specific protein pockets with high affinity, suggesting its potential as a selective inhibitor or activator of these targets.

In terms of pharmacological activity, N-(2H-1,3-benzodioxol -5 -y l)methyl - 2 - { 2 , 4 - d i o x o - 8 - p r o p y l - 1 , 3 , 8 - t r i a z a s p i r o [ 4 . 5 ] d e c a n - 3 - y l } a c e t a m i d e has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX and LOX.

Beyond its anti-inflammatory effects, N-(2H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) m e t h y l - 2 - { 2 , 4 - d i o x o - 8 - p r o p y l - 1 , 3 , 8 - t r i a z a s p i r o [ 4 . 5 ] d e c a n - 3 - y l } a c e t a m i d e has also shown promise in neuroprotective applications. Studies have indicated that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect may be mediated through multiple mechanisms, including the modulation of intracellular signaling pathways and the reduction of oxidative damage.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacological profile of N-(2H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) m e t h y l - 2 - { 2 , 4 - d i o x o - 8 - p r o p y l - 1 , 3 , 8 - t r i a z a s p i r o [ 4 . 5 ] d e c a n - 3 - y l } a c e t a m i d e. Clinical trials are essential to evaluate its safety and efficacy in human subjects. Ongoing preclinical studies are focusing on optimizing the compound's pharmacokinetic properties and identifying potential side effects.

In conclusion, N-(2H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) m e t h y l - 2 - { 2 , 4 - d i o x o - 8 – p r op yl – 1 , 3 , – tr ia za sp ir od ec an – – ac et am ide (CAS No. 941970– –6) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammation and neurodegenerative diseases.